Arecoline
Arecoline
Arecoline, also known as methylarecaidin or arekolin, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Arecoline exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, arecoline is primarily located in the cytoplasm. Arecoline is a bitter tasting compound that can be found in nuts. This makes arecoline a potential biomarker for the consumption of this food product. Arecoline is a potentially toxic compound.
Arecoline is a tetrahydropyridine that is 1,2,5,6-tetrahydropyridine with a methyl group at position 1, and a methoxycarbonyl group at position 3. An alkaloid found in the areca nut, it acts as an agonist of muscarinic acetylcholine. It has a role as a muscarinic agonist and a metabolite. It is a tetrahydropyridine, an enoate ester, a pyridine alkaloid and a methyl ester.
An alkaloid obtained from the betel nut (Areca catechu), fruit of a palm tree. It is an agonist at both muscarinic and nicotinic acetylcholine receptors. It is used in the form of various salts as a ganglionic stimulant, a parasympathomimetic, and a vermifuge, especially in veterinary practice. It has been used as a euphoriant in the Pacific Islands.
Arecoline is a tetrahydropyridine that is 1,2,5,6-tetrahydropyridine with a methyl group at position 1, and a methoxycarbonyl group at position 3. An alkaloid found in the areca nut, it acts as an agonist of muscarinic acetylcholine. It has a role as a muscarinic agonist and a metabolite. It is a tetrahydropyridine, an enoate ester, a pyridine alkaloid and a methyl ester.
An alkaloid obtained from the betel nut (Areca catechu), fruit of a palm tree. It is an agonist at both muscarinic and nicotinic acetylcholine receptors. It is used in the form of various salts as a ganglionic stimulant, a parasympathomimetic, and a vermifuge, especially in veterinary practice. It has been used as a euphoriant in the Pacific Islands.
Brand Name:
Vulcanchem
CAS No.:
63-75-2
VCID:
VC0194364
InChI:
InChI=1S/C8H13NO2/c1-9-5-3-4-7(6-9)8(10)11-2/h4H,3,5-6H2,1-2H3
SMILES:
CN1CCC=C(C1)C(=O)OC
Molecular Formula:
C8H13NO2
Molecular Weight:
155.19 g/mol
Arecoline
CAS No.: 63-75-2
Impurities
VCID: VC0194364
Molecular Formula: C8H13NO2
Molecular Weight: 155.19 g/mol
Purity: > 95%
| CAS No. | 63-75-2 |
|---|---|
| Product Name | Arecoline |
| Molecular Formula | C8H13NO2 |
| Molecular Weight | 155.19 g/mol |
| IUPAC Name | methyl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate |
| Standard InChI | InChI=1S/C8H13NO2/c1-9-5-3-4-7(6-9)8(10)11-2/h4H,3,5-6H2,1-2H3 |
| Standard InChIKey | HJJPJSXJAXAIPN-UHFFFAOYSA-N |
| SMILES | CN1CCC=C(C1)C(=O)OC |
| Canonical SMILES | CN1CCC=C(C1)C(=O)OC |
| Appearance | Yellow Oil |
| Boiling Point | 209 °C 209.0 °C |
| Melting Point | 25 °C |
| Description | Arecoline, also known as methylarecaidin or arekolin, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Arecoline exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, arecoline is primarily located in the cytoplasm. Arecoline is a bitter tasting compound that can be found in nuts. This makes arecoline a potential biomarker for the consumption of this food product. Arecoline is a potentially toxic compound. Arecoline is a tetrahydropyridine that is 1,2,5,6-tetrahydropyridine with a methyl group at position 1, and a methoxycarbonyl group at position 3. An alkaloid found in the areca nut, it acts as an agonist of muscarinic acetylcholine. It has a role as a muscarinic agonist and a metabolite. It is a tetrahydropyridine, an enoate ester, a pyridine alkaloid and a methyl ester. An alkaloid obtained from the betel nut (Areca catechu), fruit of a palm tree. It is an agonist at both muscarinic and nicotinic acetylcholine receptors. It is used in the form of various salts as a ganglionic stimulant, a parasympathomimetic, and a vermifuge, especially in veterinary practice. It has been used as a euphoriant in the Pacific Islands. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 1000000 mg/L (at 25 °C) 6.44 M |
| Synonyms | 1-Methyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic Acid Methyl Ester; 3-Methoxycarbonyl-1-methyl-1,2,5,6-tetrahydropyridine; Arecaidine Methyl Ester; |
| Vapor Pressure | 0.08 mmHg |
| PubChem Compound | 2230 |
| Last Modified | Nov 11 2021 |
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